Cas no 2138047-70-6 (2,4,6-trimethyl-3-(1H-pyrazol-4-yl)aniline)

• Product Name: 2,4,6-trimethyl-3-(1H-pyrazol-4-yl)aniline
• CAS No: 2138047-70-6
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6266376
• PubChem ID: 165951469
• Update Time: 2025-06-27

2,4,6-trimethyl-3-(1H-pyrazol-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,4,6-trimethyl-3-(1H-pyrazol-4-yl)aniline
• 2138047-70-6
• EN300-1142214

• Inchi： 1S/C12H15N3/c1-7-4-8(2)12(13)9(3)11(7)10-5-14-15-6-10/h4-6H,13H2,1-3H3,(H,14,15)
• InChI Key： LTQJTHJAONQIAE-UHFFFAOYSA-N
• SMILES： NC1=C(C)C=C(C)C(C2C=NNC=2)=C1C

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.7Ų

Additional information on 2,4,6-trimethyl-3-(1H-pyrazol-4-yl)aniline

2,4,6-trimethyl-3-(1H-pyrazol-4-yl)aniline: A Comprehensive Overview

2,4,6-trimethyl-3-(1H-pyrazol-4-yl)aniline, also known by its CAS number 2138047-70-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a substituted aniline moiety with a pyrazole ring. The presence of three methyl groups at the 2, 4, and 6 positions of the aniline ring imparts steric hindrance and electronic effects that influence its chemical reactivity and physical properties. The pyrazole group at the 3-position adds further complexity to the molecule, potentially enhancing its ability to participate in various chemical reactions or serve as a functional group in advanced materials.

The synthesis of 2,4,6-trimethyl-3-(1H-pyrazol-4-yl)aniline typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach has shown promise in producing high-purity samples suitable for downstream applications.

In terms of applications, 2,4,6-trimethyl-3-(1H-pyrazol-4-yl)aniline has been investigated for its potential in drug discovery. The compound's structure suggests it may act as a ligand or scaffold in medicinal chemistry. Recent research has highlighted its ability to modulate certain biological pathways, making it a candidate for further exploration in therapeutic development. Additionally, the compound's electronic properties make it a potential candidate for use in organic electronics or as a precursor in polymer synthesis.

The physical properties of 2138047-70-6 are also worth noting. Its melting point and solubility characteristics are critical factors in determining its suitability for various applications. Recent studies have employed advanced analytical techniques such as X-ray crystallography and NMR spectroscopy to better understand the compound's molecular structure and behavior under different conditions.

In conclusion, 2,4,6-trimethyl-3-(1H-pyrazol-4-yl)aniline represents a versatile compound with diverse potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and uses, underscoring its importance in contemporary chemical research.